Cas no 4751-60-4 (Thieno[3,2-b]azocin-5(4H)-one, 6,7,8,9-tetrahydro-)

• Product Name: Thieno[3,2-b]azocin-5(4H)-one, 6,7,8,9-tetrahydro-
• CAS No: 4751-60-4
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 1518152
• PubChem ID: 668226
• Update Time: 2025-04-21

Thieno[3,2-b]azocin-5(4H)-one, 6,7,8,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]azocin-5(4H)-one, 6,7,8,9-tetrahydro-
• 4751-60-4
• SCHEMBL9038779
• IIHIKGGLTXNOAN-UHFFFAOYSA-N
• DTXSID801243390
• SR-01000406251-1
• SR-01000406251
• 6,7,8,9-tetrahydrothieno[3,2-b]azocin-5(4H)-one
• AKOS024273824

• Inchi： 1S/C9H11NOS/c11-9-4-2-1-3-8-7(10-9)5-6-12-8/h5-6H,1-4H2,(H,10,11)
• InChI Key： IIHIKGGLTXNOAN-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCCCC(N2)=O

Computed Properties

• Exact Mass: 181.05623
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1